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For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview of the effective dosage and

experimental protocols for utilizing MY10, a selective inhibitor of Receptor Protein Tyrosine

Phosphatase β/ζ (RPTPβ/ζ), to reduce alcohol consumption in rat models of alcohol use

disorder (AUD). The provided information is based on preclinical studies and is intended to

guide researchers in designing and executing experiments to evaluate the therapeutic potential

of MY10.

Disclaimer: The following protocols are intended for research purposes only and should be

performed by qualified personnel in accordance with all applicable regulations and institutional

guidelines.

Mechanism of Action
MY10 is a small molecule inhibitor that targets RPTPβ/ζ, a key enzyme in a signaling pathway

implicated in alcohol-related behaviors. The endogenous ligands for RPTPβ/ζ, pleiotrophin

(PTN) and midkine (MK), have been shown to reduce alcohol intake and reward.[1] By

inhibiting RPTPβ/ζ, MY10 mimics the effects of these endogenous cytokines, leading to a

reduction in excessive alcohol consumption. The proposed signaling cascade involves the

modulation of downstream targets such as anaplastic lymphoma kinase (ALK).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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